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This technical guide provides an in-depth analysis of the expected spectroscopic data for the

heterocyclic compound 4-Chloro-5-iodo-6-methylpyrimidine. This molecule is a key

intermediate in the synthesis of various biologically active compounds, making its structural

elucidation paramount for researchers in medicinal chemistry and drug development. This

document will delve into the theoretical underpinnings and practical interpretation of its Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. While direct

experimental spectra for this specific compound are not readily available in public databases,

this guide will provide predicted data based on established spectroscopic principles and data

from analogous structures.

Molecular Structure and its Spectroscopic
Implications
4-Chloro-5-iodo-6-methylpyrimidine possesses a unique substitution pattern on the

pyrimidine ring, which dictates its electronic and vibrational properties, and consequently, its

spectroscopic signatures. The presence of a methyl group, a chloro group, and an iodo group

on the electron-deficient pyrimidine core leads to a distinct set of signals in various

spectroscopic techniques. The general reactivity of halopyrimidines is influenced by the nature

and position of the halogen, with the C-I bond being the most susceptible to cleavage in cross-

coupling reactions due to its lower bond dissociation energy compared to the C-Cl bond[1].

Molecular Structure of 4-Chloro-5-iodo-6-methylpyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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